Cas no 557112-27-3 (Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester
• CAS No: 557112-27-3
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 1595068
• Update Time: 2024-09-12

Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2-cyclohexylethyl ester

• Inchi： 1S/C12H20O3/c1-10(13)9-12(14)15-8-7-11-5-3-2-4-6-11/h11H,2-9H2,1H3
• InChI Key： VTIKYPXWUGCFLK-UHFFFAOYSA-N
• SMILES： C(OCCC1CCCCC1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 212.1413

Experimental Properties

• Density: 1.007±0.06 g/cm3(Predicted)
• Boiling Point: 292.3±13.0 °C(Predicted)
• PSA: 43.37
• pka: 10.65±0.46(Predicted)